Cas no 54925-71-2 (2'-O-tert-Butyldimethylsilyluridine)

• Product Name: 2'-O-tert-Butyldimethylsilyluridine
• CAS No: 54925-71-2
• MF: C₁₅H₂₆N₂O₆Si
• MW: 358.462245464325
• CID: 843681
• PubChem ID: 11233661
• Update Time: 2025-04-19

2'-O-tert-Butyldimethylsilyluridine Chemical and Physical Properties

Names and Identifiers

• 2'-TBDMS-RU
• 2'-O-(tert-butyldiMethylsilyl)uridine
• 1-[(2R,3R,4R,5R)-3-[tert-butyl(dimethyl)silyl]oxy-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• Uridine, 2'-O-[(1,1-dimethylethyl)dimethylsilyl]-
• 2'-o-tert-butyldimethylsilyluridine
• C15H26N2O6Si
• SCHEMBL733979
• 54925-71-2
• AC-32353
• DTXSID30459643
• J-700343
• 1-((2R,3R,4R,5R)-3-((tert-Butyldimethylsilyl)oxy)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)pyrimidine-2,4(1H,3H)-dione
• 2'-O-tert-Butyldimethylsilyluridine

• MDL： MFCD28016405
• Inchi： 1S/C15H26N2O6Si/c1-15(2,3)24(4,5)23-12-11(20)9(8-18)22-13(12)17-7-6-10(19)16-14(17)21/h6-7,9,11-13,18,20H,8H2,1-5H3,(H,16,19,21)/t9-,11-,12-,13-/m1/s1
• InChI Key： AYQZFVZTNUOLCQ-OJAKKHQRSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1[C@H](N2C=CC(NC2=O)=O)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 358.15608
• Monoisotopic Mass: 358.15601309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108

Experimental Properties

• Density: 1.25±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 192-194 ºC (ethyl acetate hexane )
• Solubility: Very slightly soluble (0.15 g/l) (25 º C),
• PSA: 108.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides